![molecular formula C21H18N4O6S B3938508 N-[4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide](/img/structure/B3938508.png)
N-[4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide
Overview
Description
N-[4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide, commonly known as EN-9, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. EN-9 belongs to the class of thiosemicarbazones, which have been extensively studied for their potential therapeutic applications.
Mechanism of Action
EN-9 exerts its pharmacological effects by inhibiting the activity of ribonucleotide reductase, an enzyme that is essential for DNA synthesis and cell proliferation. The compound binds to the active site of the enzyme and prevents the conversion of ribonucleotides to deoxyribonucleotides, which are required for DNA synthesis. This leads to the inhibition of cell proliferation and ultimately cell death.
Biochemical and Physiological Effects:
EN-9 has been shown to induce apoptosis, a form of programmed cell death, in cancer cells. The compound also inhibits the growth and proliferation of cancer cells by arresting the cell cycle at the G1 phase. In addition, EN-9 has been reported to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects in various diseases.
Advantages and Limitations for Lab Experiments
EN-9 has several advantages as a potential therapeutic agent, including its potent antitumor, antimalarial, and antimycobacterial activity. However, the compound also has some limitations, such as its poor solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics. In addition, further studies are needed to determine the optimal dosage and administration route of EN-9 for different diseases.
Future Directions
EN-9 has shown promising results in preclinical studies, and further research is needed to evaluate its safety and efficacy in clinical trials. Some future directions for research on EN-9 include:
1. Development of novel formulations to improve its solubility and bioavailability.
2. Evaluation of its efficacy in combination with other chemotherapeutic agents.
3. Investigation of its mechanism of action in different diseases.
4. Identification of biomarkers for patient selection and monitoring of treatment response.
5. Evaluation of its toxicity and safety profile in animal models and clinical trials.
Conclusion:
EN-9 is a synthetic compound that has shown promising results as a potential therapeutic agent in various diseases. The compound exhibits potent antitumor, antimalarial, and antimycobacterial activity by inhibiting the activity of ribonucleotide reductase. Further research is needed to evaluate its safety and efficacy in clinical trials and to identify its optimal dosage and administration route for different diseases. EN-9 has the potential to become a valuable addition to the arsenal of drugs used in the treatment of cancer, malaria, and tuberculosis.
Scientific Research Applications
EN-9 has been studied for its potential therapeutic applications in various diseases such as cancer, malaria, and tuberculosis. The compound has been reported to exhibit potent antitumor activity against several cancer cell lines, including breast, lung, and colon cancer. EN-9 has also been shown to have antimalarial activity against Plasmodium falciparum, the parasite responsible for causing malaria. In addition, EN-9 has been reported to have antimycobacterial activity against Mycobacterium tuberculosis, the bacterium responsible for causing tuberculosis.
properties
IUPAC Name |
N-[4-[(4-ethoxy-3-nitrobenzoyl)carbamothioylamino]phenyl]furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O6S/c1-2-30-17-10-5-13(12-16(17)25(28)29)19(26)24-21(32)23-15-8-6-14(7-9-15)22-20(27)18-4-3-11-31-18/h3-12H,2H2,1H3,(H,22,27)(H2,23,24,26,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBGFIVHFBNTELQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)NC(=O)C3=CC=CO3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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